Cas no 4131-69-5 (Butanenitrile, 2-hydroxy-2,3,3-trimethyl-)

• Product Name: Butanenitrile, 2-hydroxy-2,3,3-trimethyl-
• CAS No: 4131-69-5
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 1513061
• Update Time: 2024-08-23

Butanenitrile, 2-hydroxy-2,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 2-hydroxy-2,3,3-trimethyl-

• Inchi： 1S/C7H13NO/c1-6(2,3)7(4,9)5-8/h9H,1-4H3
• InChI Key： PHRSLUPJKDVWPF-UHFFFAOYSA-N
• SMILES： C(#N)C(O)(C)C(C)(C)C

Computed Properties

• Exact Mass: 127.09979

Experimental Properties

• Density: 0.941±0.06 g/cm3(Predicted)
• Melting Point: 103-104 °C
• Boiling Point: 216.3±13.0 °C(Predicted)
• PSA: 44.02
• pka: 11.45±0.29(Predicted)